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Compound of Interest

2-aminonaphthalene-1-sulfonic
Compound Name: _
acid

Cat. No.: B047220

Technical Support Center: 2-Aminonaphthalene-
1-sulfonic Acid

This guide provides essential information for the safe handling and storage of 2-
aminonaphthalene-1-sulfonic acid, tailored for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQs)

Q1: What is 2-aminonaphthalene-1-sulfonic acid and what are its primary applications?

2-aminonaphthalene-1-sulfonic acid, also known as Tobias acid, is a chemical compound
that typically appears as a white to light yellow or grey-white to light pink powder.[1][2] It is
sparingly soluble in water.[2] This compound serves as an intermediate in the synthesis of
various dyes and pigments, such as acid dyes, reactive dyes, and Lithol Reds.[1][2] It is also
utilized in chemical research as a precursor for producing pharmaceuticals and agrochemicals.

[1]
Q2: What are the main hazards associated with 2-aminonaphthalene-1-sulfonic acid?

The primary hazards include serious eye irritation.[3][4] It can also cause skin and respiratory
irritation.[4] Short-term exposure may lead to irritation of the eyes, skin, and respiratory tract,
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while prolonged or repeated exposure could potentially damage the liver and kidneys.[1]
Although not classified as a confirmed carcinogen by IARC or the U.S. EPA, some aromatic
amine derivatives of naphthalene are considered possible human carcinogens, so it should be
handled with caution.[1][5]

Q3: What personal protective equipment (PPE) is required when handling this chemical?

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[5]
[6] Ensure that eyewash stations and safety showers are readily accessible.[3]

o Skin Protection: Use impervious clothing and chemical-resistant gloves.[4][5][6] Always
inspect gloves before use and use a proper glove removal technique to avoid skin contact.[4]

[5]

o Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH-
approved respirator.[5]

Q4: What are the proper storage conditions for 2-aminonaphthalene-1-sulfonic acid?

Store the chemical in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated
area.[1][3][6] It should be stored away from incompatible materials such as strong oxidizing
agents, bases, and heavy metal salts.[1][3]

Q5: What materials are incompatible with 2-aminonaphthalene-1-sulfonic acid?

This compound is incompatible with strong oxidizing agents.[1][3] Contact with these
substances should be avoided to prevent hazardous reactions.

Troubleshooting Guides

Scenario 1: Accidental Eye or Skin Contact

¢ Issue: The chemical has come into contact with your eyes or skin.
e Solution:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[3] Remove contact lenses if present and easy to do so0.[3] Seek medical attention
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if irritation persists.[3]

o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.
[3][6] Remove contaminated clothing.[6] If skin irritation persists, consult a physician.[3]

Scenario 2: Inhalation of Dust
 Issue: You have inhaled dust from the chemical.
e Solution:
o Move to an area with fresh air immediately.[3][5]

o If you experience difficulty breathing, give oxygen. If you are not breathing, provide
artificial respiration.[5][6]

o Seek immediate medical attention.[6][7]
Scenario 3: Accidental Spill
e |Issue: A small amount of the solid has been spilled in the laboratory.
e Solution:

o Evacuate personnel from the immediate area.[6]

o Ensure adequate ventilation and remove all sources of ignition.[6]

o Wear appropriate personal protective equipment (PPE), including respiratory protection,
gloves, and eye protection.[6]

o Carefully sweep up the spilled material, avoiding dust formation, and place it into a
suitable, closed container for disposal.[5][6]

o Do not let the product enter drains.[5]
o Dispose of the waste in accordance with local, state, and federal regulations.[5]

Scenario 4: Accidental Ingestion

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA186440E&productDescription=2-AMINONAPHTHALENE-1-SUL+2.5KG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA186440E&productDescription=2-AMINONAPHTHALENE-1-SUL+2.5KG&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-aminonaphthalene-1-sulfonicacid-pid_Seven3241.html
https://www.echemi.com/sds/2-aminonaphthalene-1-sulfonicacid-pid_Seven3241.html
https://www.fishersci.com/store/msds?partNumber=AAA186440E&productDescription=2-AMINONAPHTHALENE-1-SUL+2.5KG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA186440E&productDescription=2-AMINONAPHTHALENE-1-SUL+2.5KG&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-aminonaphthalene-1-sulfonic-acid.pdf
https://www.chemicalbook.com/msds/2-aminonaphthalene-1-sulfonic-acid.pdf
https://www.echemi.com/sds/2-aminonaphthalene-1-sulfonicacid-pid_Seven3241.html
https://www.echemi.com/sds/2-aminonaphthalene-1-sulfonicacid-pid_Seven3241.html
https://www.fishersci.com/store/msds?partNumber=AAB2182914&productDescription=4-AMINONAPHTHALENE-1-SULFO+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-aminonaphthalene-1-sulfonicacid-pid_Seven3241.html
https://www.echemi.com/sds/2-aminonaphthalene-1-sulfonicacid-pid_Seven3241.html
https://www.echemi.com/sds/2-aminonaphthalene-1-sulfonicacid-pid_Seven3241.html
https://www.chemicalbook.com/msds/2-aminonaphthalene-1-sulfonic-acid.pdf
https://www.echemi.com/sds/2-aminonaphthalene-1-sulfonicacid-pid_Seven3241.html
https://www.chemicalbook.com/msds/2-aminonaphthalene-1-sulfonic-acid.pdf
https://www.chemicalbook.com/msds/2-aminonaphthalene-1-sulfonic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

 Issue: The chemical has been accidentally swallowed.

e Solution:

[¢]

Do NOT induce vomiting.[7]

[¢]

Rinse the mouth with water.[5]

[e]

Never give anything by mouth to an unconscious person.[5]

o

Seek immediate medical attention.[5][7]

Data Presentation

Table 1: Physical and Chemical Properties of 2-Aminonaphthalene-1-sulfonic Acid

Property Value

CAS Number 81-16-3

Molecular Formula C10HaNOsS

Molecular Weight 223.24 g/mol

Appearance White to light yellow powder
Melting Point 235-237°C

Solubility Soluble in water

Experimental Protocols

While specific experimental protocols will vary based on the research application, the following
general methodology for handling and use should be followed:

Protocol: General Laboratory Use
e Preparation:

o Before handling, ensure you have read and understood the Safety Data Sheet (SDS).
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o Work in a well-ventilated area, preferably in a chemical fume hood.[1][6]

o Assemble all necessary PPE, including safety goggles, lab coat, and chemical-resistant
gloves.

e Handling:

[e]

Avoid the formation of dust and aerosols.[6]

o

Weigh the required amount of the chemical carefully, minimizing the creation of airborne
dust.

o

When dissolving, add the solid to the solvent slowly while stirring.

[¢]

Avoid contact with skin, eyes, and clothing.[3]

e Post-Handling:
o Wash hands and any exposed skin thoroughly after handling.[3]
o Clean the work area and decontaminate any equipment used.

o Store the chemical in its original, tightly closed container in a designated cool, dry place.[1]

[6]

o Dispose of any waste, including contaminated PPE, according to institutional and
regulatory guidelines.

Visualizations
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Caption: Workflow for the safe handling of 2-aminonaphthalene-1-sulfonic acid.
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Caption: Troubleshooting decision tree for incidents involving 2-aminonaphthalene-1-sulfonic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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